Cas no 61138-70-3 (Acetic acid, (3-butyl-4-oxo-2-thiazolidinylidene)-, ethyl ester)

• Product name: Acetic acid, (3-butyl-4-oxo-2-thiazolidinylidene)-, ethyl ester
• CAS No: 61138-70-3
• MF: C₁₁H₁₇NO₃S
• MW: 243.32258
• CID: 490953
• PubChem ID: 71399079

Acetic acid, (3-butyl-4-oxo-2-thiazolidinylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-butyl-4-oxo-2-thiazolidinylidene)-, ethyl ester
• ethyl 2-(3-butyl-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• Ethyl (3-butyl-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• DTXSID20820464
• 61138-70-3

• Inchi： InChI=1S/C11H17NO3S/c1-3-5-6-12-9(13)8-16-10(12)7-11(14)15-4-2/h7H,3-6,8H2,1-2H3
• InChI Key： UJVDHJWSHORECT-UHFFFAOYSA-N
• SMILES： CCCCN1C(=O)CSC1=CC(=O)OCC

Computed Properties

• Exact Mass: 243.09301
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 46.61